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Chemical Properties and Reaction with Water
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Compound Focus: Pentakis(dimethylamino)tantalum(V)

CAS No.: 19824-59-0

Cat. No.: S1480260

The table below summarizes the core information about PDMAT's interaction with water:

Property Description
Solubility in Water Not soluble; reacts immediately and violently. [1]
Primary Hazard Water-reactive solid. [2] [3]

Classification

Reaction Products In the presence of water (H20) or oxygen (O2), it forms tantalum oxide
(Ta20s) thin films. [2]

Solubility in Organic Soluble in hydrocarbons. [1]
Solvents

Reaction Mechanism and Applications

The reaction with water is not a simple dissolution but a chemical transformation. PDMAT is highly reactive
and is used as a precursor to deposit thin films. When it comes into contact with water vapor during the
deposition process, it undergoes a reaction to form tantalum oxide (Ta20s) [2]. This property is exploited in

the semiconductor industry to create high-purity insulating layers on microchips [2].
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The following diagram illustrates the reaction workflow when PDMAT is used in a controlled deposition

process:

PDMAT Precursor
Ta(NMez2)s

Controlled Reaction
(CVD/ALD Process)

Application:
Gate Dielectric in ICs

Click to download full resolution via product page

Safety and Handling Protocols

Due to its violent water reactivity, handling PDMAT requires strict safety measures [2]:

e Storage: Must be stored in airtight containers under an inert gas atmosphere (e.g., argon or
nitrogen).
¢ Handling: Must be used in a glovebox or under an inert schlenk line to exclude air and moisture.
e Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and appropriate respirator
cartridges are mandatory [3].
e First Aid:
o Skin contact: Wash off with plenty of water and seek medical attention immediately.
o Eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician [2].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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